Cas no 219783-00-3 (6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one)

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one is a brominated heterocyclic compound featuring a fused pyrrolo-pyrazine core. Its structural framework, incorporating dibromo and hydroxy functional groups, enhances reactivity and selectivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The compound’s bromine substituents facilitate further functionalization via cross-coupling or nucleophilic substitution reactions, while the hydroxy group offers additional derivatization potential. Its rigid heterocyclic system contributes to stability, making it suitable for use in complex molecular architectures. This compound is valued in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting biologically active molecules. Handling requires standard precautions for halogenated organic compounds.
6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one structure
219783-00-3 structure
Product Name:6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one
CAS No:219783-00-3
MF:C7H6Br2N2O2
MW:309.942739963531
CID:1405562
PubChem ID:10902963
Update Time:2025-05-19

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazin-1(2H)-one, 6,7-dibromo-3,4-dihydro-4-hydroxy-
    • CHEMBL463949
    • (+/-)-Longamide
    • 6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
    • 219783-00-3
    • AKOS026728346
    • EN300-134296
    • SCHEMBL14431442
    • 6,7-dibromo-4-hydroxy-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one
    • TS-10234
    • 6,7-dibromo-4-hydroxy-2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
    • 6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one
    • Inchi: 1S/C7H6Br2N2O2/c8-3-1-4-7(13)10-2-5(12)11(4)6(3)9/h1,5,12H,2H2,(H,10,13)
    • InChI Key: NUVAABCZBKHWMX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C2C(NCC(N21)O)=O)Br

Computed Properties

  • Exact Mass: 307.87958
  • Monoisotopic Mass: 307.87960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • PSA: 54.26

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM428843-250mg
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%+
250mg
$587 2023-02-16
Chemenu
CM428843-1g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%+
1g
$1156 2023-02-16
Enamine
EN300-134296-0.05g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
0.05g
$226.0 2023-06-08
Enamine
EN300-134296-0.1g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
0.1g
$337.0 2023-06-08
Enamine
EN300-134296-0.25g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
0.25g
$481.0 2023-06-08
Enamine
EN300-134296-0.5g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
0.5g
$758.0 2023-06-08
Enamine
EN300-134296-1.0g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
1g
$971.0 2023-06-08
Enamine
EN300-134296-2.5g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
2.5g
$1903.0 2023-06-08
Enamine
EN300-134296-5.0g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
5g
$2816.0 2023-06-08
Enamine
EN300-134296-10.0g
6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
219783-00-3 95%
10g
$4176.0 2023-06-08

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one Related Literature

Additional information on 6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one: A Comprehensive Overview

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one, also known by its CAS number 219783-00-3, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of pyrrolopyrazine derivatives, which have garnered significant attention in recent years due to their versatile properties and potential in drug discovery and material science.

The molecular structure of 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one is characterized by a fused pyrrole and pyrazine ring system. The presence of bromine atoms at positions 6 and 7 introduces significant electronic and steric effects, while the hydroxyl group at position 4 adds hydrophilic properties to the molecule. These features make it an intriguing candidate for exploring its role in biological systems and chemical reactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules. For instance, its brominated positions have been exploited for site-specific modifications, leading to derivatives with enhanced pharmacokinetic profiles. The hydroxyl group at position 4 has been shown to facilitate hydrogen bonding interactions, which are crucial for targeting specific biological pathways.

In addition to its medicinal applications, 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one has also been studied for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated that this compound can serve as a building block for constructing functional materials with tailored electronic characteristics.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and bromination steps. Researchers have optimized these processes to achieve high yields and purity levels. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the synthesized product.

From an environmental perspective, the stability and biodegradability of 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one have been evaluated under various conditions. These studies are essential for understanding its potential impact on ecosystems and ensuring its safe use in industrial applications.

In conclusion, 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one, with its unique structural features and diverse applications across multiple disciplines

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd